Cas no 6109-15-5 (10-butylphenothiazine 5,5-dioxide)

• Product Name: 10-butylphenothiazine 5,5-dioxide
• CAS No: 6109-15-5
• MF: C₁₆H₁₇NO₂S
• MW: 287.37668299675
• CID: 1625149
• Update Time: 2024-09-12

10-butylphenothiazine 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 10-butylphenothiazine 5,5-dioxide
• 10-butyl-10H-phenothiazine 5,5-dioxide
• 10H-phenothiazine, 10-butyl-, 5,5-dioxide
• LogP

• Inchi： 1S/C16H17NO2S/c1-2-3-12-17-13-8-4-6-10-15(13)20(18,19)16-11-7-5-9-14(16)17/h4-11H,2-3,12H2,1H3
• InChI Key： LHIRPDQALIYIDK-UHFFFAOYSA-N
• SMILES： C1=C2C(S(=O)(=O)C3=C(N2CCCC)C=CC=C3)=CC=C1

Computed Properties

• Exact Mass: 287.09811

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Melting Point: 149-150 °C
• Boiling Point: 462.5±15.0 °C(Predicted)
• PSA: 37.38
• pka: -3.06±0.20(Predicted)